2-(ethylthio)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H23N3OS/c1-2-27-20-12-6-4-10-17(20)22(26)24-18-11-5-3-9-16(18)19-15-25-14-8-7-13-21(25)23-19/h3-6,9-12,15H,2,7-8,13-14H2,1H3,(H,24,26)
• InChI Key: MRNRSFOSBOAMLR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C3=CN4CCCCC4=N3
• Molecular Formula: C22H23N3OS
• Molecular Weight: 377.5 g/mol

Description

2-(ethylthio)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C22H23N3OS and its molecular weight is 377.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photo-Physical Characteristics

The synthesis and study of photo-physical characteristics of novel fluorescent compounds, inspired by ESIPT (excited state intramolecular proton transfer), have been explored. Compounds synthesized from reactions involving p-N,N-diethyl amino salicylaldehyde with different substituted o-phenylenediamine or o-aminophenol or o-aminothiophenol demonstrated significant solvent polarity effects on their absorption-emission properties. These compounds exhibit a pathway for excited state intramolecular proton transfer with single absorption and dual emission characteristics, highlighting their potential for applications in fluorescence-based sensors and imaging technologies (Padalkar et al., 2011).

Antiviral and Antimicrobial Activities

Research into benzamide-based derivatives has shown remarkable antiavian influenza virus activity. Novel synthesis routes have been developed for benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives, exhibiting significant antiviral activities against the H5N1 strain. This underscores the potential of these compounds in developing antiviral therapeutics (Hebishy et al., 2020).

Anticancer Properties

The synthesis of novel compounds bearing the pyrazole or indazole nucleus, with substitutions at the benzamido moiety, has been investigated for their antiproliferative activity against human lung carcinoma cells. Compounds induced intrinsic apoptotic pathways by activating p53 and promoting the increase of DR4 and DR5 death receptors, suggesting their potential use in cancer treatment strategies (Raffa et al., 2019).

Heterocyclic Synthesis

The versatility of ethylthio-N-substituted benzamides in heterocyclic synthesis has been highlighted through the development of new pathways to synthesize various heterocyclic compounds. These methods have produced derivatives with applications ranging from medicinal chemistry to agricultural chemistry, showcasing the broad utility of these compounds in synthesizing novel heterocycles with potential biological and chemical properties (Mohareb et al., 2004).